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12(S)-HEPE 12(S)-HEPE 12(S)-HEPE is a monohydroxy fatty acid synthesized from EPA by the action of 12-LO. Unstimulated neutrophils metabolize 12(S)-HEPE to 12(S),20-diHEPE, whereas stimulated neutrophils produce 5(S),12(S)-HEPE via the 5-lipoxygenase pathway. The competitive action of 12(S)-HEPE with arachidonic acid as a substrate for 5-LO in the formation of leukotrienes may provide a basis for the anti-inflammatory potential of ω-3 fatty acids.
Brand Name: Vulcanchem
CAS No.: 116180-17-7
VCID: VC0040304
InChI: InChI=1S/C20H30O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h3-4,7-11,13-14,17,19,21H,2,5-6,12,15-16,18H2,1H3,(H,22,23)/b4-3-,9-7-,11-8-,13-10-,17-14+/t19-/m0/s1
SMILES: CCC=CCC=CCC(C=CC=CCC=CCCCC(=O)O)O
Molecular Formula: C20H30O3
Molecular Weight: 318.4 g/mol

12(S)-HEPE

CAS No.: 116180-17-7

Main Products

VCID: VC0040304

Molecular Formula: C20H30O3

Molecular Weight: 318.4 g/mol

12(S)-HEPE - 116180-17-7

CAS No. 116180-17-7
Product Name 12(S)-HEPE
Molecular Formula C20H30O3
Molecular Weight 318.4 g/mol
IUPAC Name (5Z,8Z,10E,12S,14Z,17Z)-12-hydroxyicosa-5,8,10,14,17-pentaenoic acid
Standard InChI InChI=1S/C20H30O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h3-4,7-11,13-14,17,19,21H,2,5-6,12,15-16,18H2,1H3,(H,22,23)/b4-3-,9-7-,11-8-,13-10-,17-14+/t19-/m0/s1
Standard InChIKey MCRJLMXYVFDXLS-UOLHMMFFSA-N
Isomeric SMILES CC/C=C\C/C=C\C[C@@H](/C=C/C=C\C/C=C\CCCC(=O)O)O
SMILES CCC=CCC=CCC(C=CC=CCC=CCCCC(=O)O)O
Canonical SMILES CCC=CCC=CCC(C=CC=CCC=CCCCC(=O)O)O
Appearance Assay:≥98%A solution in ethanol
Description 12(S)-HEPE is a monohydroxy fatty acid synthesized from EPA by the action of 12-LO. Unstimulated neutrophils metabolize 12(S)-HEPE to 12(S),20-diHEPE, whereas stimulated neutrophils produce 5(S),12(S)-HEPE via the 5-lipoxygenase pathway. The competitive action of 12(S)-HEPE with arachidonic acid as a substrate for 5-LO in the formation of leukotrienes may provide a basis for the anti-inflammatory potential of ω-3 fatty acids.
Synonyms 12S-hydroxy-5Z,8Z,10E,14Z,17Z-eicosapentaenoic acid
PubChem Compound 5283191
Last Modified Nov 11 2021
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